Cas no 106429-20-3 (4-Benzothiazolecarboxylicacid, 2-amino-6-methyl-, methyl ester)

4-Benzothiazolecarboxylicacid, 2-amino-6-methyl-, methyl ester structure
106429-20-3 structure
Product Name:4-Benzothiazolecarboxylicacid, 2-amino-6-methyl-, methyl ester
CAS No:106429-20-3
MF:C10H10N2O2S
MW:222.263600826263
CID:127127
PubChem ID:19894946
Update Time:2025-04-18

4-Benzothiazolecarboxylicacid, 2-amino-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Benzothiazolecarboxylicacid, 2-amino-6-methyl-, methyl ester
    • 4-Benzothiazolecarboxylicacid,2-amino-6-methyl-,methylester(9CI)
    • methyl 2-amino-6-methyl-1,3-benzothiazole-4-carboxylate
    • RTZHEQRECNAMDJ-UHFFFAOYSA-N
    • SCHEMBL9619834
    • 106429-20-3
    • 4-benzothiazolecarboxylic acid,2-amino-6-methyl-,methyl ester
    • Methyl 2-amino-6-methylbenzothiazole-4-carboxylate
    • Inchi: 1S/C10H10N2O2S/c1-5-3-6(9(13)14-2)8-7(4-5)15-10(11)12-8/h3-4H,1-2H3,(H2,11,12)
    • InChI Key: RTZHEQRECNAMDJ-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2C(C(=O)OC)=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 222.04629874g/mol
  • Monoisotopic Mass: 222.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 93.4Ų
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